2-(3,4-Dimethoxyphenyl)-1-[2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-[2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone
• InChI: InChI=1S/C22H26N2O3S/c1-15-5-6-16(2)18(11-15)14-28-22-23-9-10-24(22)21(25)13-17-7-8-19(26-3)20(12-17)27-4/h5-8,11-12H,9-10,13-14H2,1-4H3
• InChI Key: VHBYQHOWHGHGRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NCCN2C(=O)CC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H26N2O3S
• Molecular Weight: 398.5 g/mol
• CAS No.: 851804-60-9

Description

2-(3,4-Dimethoxyphenyl)-1-[2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone is a useful research compound. Its molecular formula is C22H26N2O3S and its molecular weight is 398.52. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

One application of this compound is in the synthesis of heterocyclic compounds. For instance, it has been used in the formation of 3,4-substituted 1,2,5-oxadiazoles through a series of transformations from 5-arylisoxazole-3-carboxylic acids (Potkin, Petkevich, Lyakhov, & Ivashkevich, 2012).

Synthesis of Novel Thiazole Derivatives

This chemical plays a role in the synthesis of novel thiazole derivatives, which have demonstrated moderate to weak fungicidal and insecticidal activities. This was achieved via the N,S-dialkylation of 3,4-dihydropyrimidin-2(1H)-ones (Zhu & Shi, 2008).

Development of Benzothiazole- and Benzimidazole-Based Heterocycles

The compound is instrumental in creating benzothiazole- and benzimidazole-based heterocycles. These have been synthesized and used as building blocks for novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, which are valuable in various chemical and pharmaceutical applications (Darweesh, Mekky, Salman, & Farag, 2016).

Protective Group in Chemical Synthesis

In another study, 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone, a related compound, was used as an effective chemical protective group in synthesis processes. This highlights its potential utility in complex organic syntheses (Li Hong-xia, 2007).

Synthesis of Dihydroindolo[1,2-c]quinazoline

The compound is utilized in the synthesis of dihydroindolo[1,2-c]quinazoline derivatives, which are important in the development of various medicinal compounds. This process involves the reaction with arylamines catalyzed by BF3·Etherate (Harano, Watanabe, Yamaguchi, Ito, & Yoshitake, 2007).

Fungicidal Activity of Thiazole Derivatives

Another application is the synthesis of new thiazole derivatives from 2-bromo-1-(3,4-dimethylphenyl)ethanone. These compounds have been tested for their fungicidal activity, showing the potential for agricultural applications (Bashandy, Abdelall, & El-Morsy, 2008).